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Compound of Interest

Compound Name: 5-Chloroisatin

Cat. No.: B099725 Get Quote

Essential Safety and Handling Guide for 5-
Chloroisatin
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Chloroisatin in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe management of this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Chloroisatin is classified with specific hazards that necessitate the use of appropriate

personal protective equipment.[1][2][3] It is known to cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).[1][2][3][4]

Hazard Summary Table
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Hazard Statement GHS Classification Pictogram Signal Word

H315: Causes skin

irritation

Skin Irritation

Category 2
GHS07 Warning

H319: Causes serious

eye irritation

Eye Irritation Category

2A
GHS07 Warning

H335: May cause

respiratory irritation

Specific Target Organ

Toxicity (Single

Exposure) Category 3

GHS07 Warning

Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE is mandatory when handling 5-Chloroisatin.[5]

Protection Type Specific Equipment Standard/Notes

Eye/Face Protection

Chemical splash goggles or

safety glasses with side-

shields.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1] A

face shield is recommended if

there is a splash hazard.[5]

Skin Protection
Chemical-resistant, impervious

gloves (e.g., nitrile).[1]

Inspect gloves before use.[6]

Wear a lab coat or other

protective clothing to prevent

skin exposure.[5][7]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when ventilation is

inadequate, dust is generated,

or if respiratory irritation is

experienced.[5] Use in a well-

ventilated area, preferably a

chemical fume hood.[1][5]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.
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Operational Plan: Step-by-Step Handling Guidance

Ventilation: Always handle 5-Chloroisatin powder and prepare solutions in a well-ventilated

area, ideally within a certified chemical fume hood to control airborne dust.[1][5]

Donning PPE: Before handling the compound, put on all required PPE as specified in the

table above.[5]

Handling: Avoid direct contact with skin and eyes.[2][6][7] Prevent the formation of dust.[1][2]

Do not eat, drink, or smoke in the handling area.[5]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water before leaving the laboratory.[1][5] Contaminated clothing should be removed and

washed before reuse.[1][2]

Storage Plan

Store in a tightly closed container.[1][2]

Keep the container in a cool, dry, and well-ventilated place.[2][6]

Store away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.[2][7]

The storage area should be locked up.[1][2][3]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are crucial.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.[1]

Wash the affected area with plenty of soap and

water.[1][6][8] If skin irritation occurs, get

medical help.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

[6][7] Seek immediate medical attention.[6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill Containment and Cleanup

Evacuate: Evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Wearing full PPE, prevent further leakage or spillage if it is safe to do so.[1]

Cleanup: Gently sweep or vacuum the solid material to avoid creating dust.[5] Collect the

spilled material into a suitable, labeled container for hazardous waste disposal.[1][5] Use

spark-proof tools and explosion-proof equipment.[1]

Disposal Plan
Dispose of 5-Chloroisatin and any contaminated materials in accordance with all applicable

local, regional, and national regulations.[1][7] Chemical waste generators must determine
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whether a discarded chemical is classified as hazardous waste to ensure complete and

accurate classification.[7]

Disposal Workflow

Caption: Waste Disposal Workflow for 5-Chloroisatin.

Experimental Workflow: Safe Handling Protocol
The following diagram illustrates the procedural workflow for safely handling 5-Chloroisatin
from preparation to disposal.
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Preparation

Handling

Post-Handling

Waste Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Weighing and transferring of 5-Chloroisatin

Preparation of solutions

Segregate and label hazardous waste

Decontaminate work surfaces

Remove and properly store or dispose of PPE

Wash hands thoroughly Store waste in a designated area

Dispose of according to regulations

Click to download full resolution via product page

Caption: Safe Handling Workflow for 5-Chloroisatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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